Cas no 1557244-40-2 (Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol)

Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol is a chiral secondary alcohol featuring a phenyl group and a tetrahydro-2H-thiopyran (thiane) ring, making it a versatile intermediate in organic synthesis. Its structure combines aromatic and saturated heterocyclic components, offering unique reactivity for stereoselective transformations. The thiopyran ring enhances stability while providing a sulfur-containing moiety, which can be leveraged in metal coordination or further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold serves as a building block for bioactive molecules. Its well-defined stereochemistry also makes it useful in asymmetric synthesis and catalyst design.

Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol structure

1557244-40-2 structure

Product Name:Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol

CAS No:1557244-40-2

MF:C₁₂H₁₆OS

MW:208.319842338562

CID:5044604

Update Time:2025-06-07

Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- phenyl(tetrahydro-2H-thiopyran-4-yl)methanol
- phenyl(thian-4-yl)methanol
- Phenyl(tetrahydro-2H-thiopyran-4-yl)methanol
- Inchi： 1S/C12H16OS/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11/h1-5,11-13H,6-9H2
- InChI Key： XYDAYJDFERYHKP-UHFFFAOYSA-N
- SMILES： S1CCC(C(C2C=CC=CC=2)O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 160
XLogP3: 2.5
Topological Polar Surface Area: 45.5

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